Cas no 1353951-91-3 (2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol)

• Product Name: 2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol
• CAS No: 1353951-91-3
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 2156143
• Update Time: 2025-06-22

2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol
• 2-((1-Benzylpiperidin-2-yl)methoxy)ethanol
• AM92439
• 2-(1-benzylpiperidin-2-ylmethoxy)ethanol

• Inchi： 1S/C15H23NO2/c17-10-11-18-13-15-8-4-5-9-16(15)12-14-6-2-1-3-7-14/h1-3,6-7,15,17H,4-5,8-13H2
• InChI Key： ZSLPPTNIOXWNFI-UHFFFAOYSA-N
• SMILES： O(CCO)CC1CCCCN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 217
• Topological Polar Surface Area: 32.7

Additional information on 2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol

2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol

2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol (CAS No. 1353951-91-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is characterized by its complex molecular architecture, which includes a piperidine ring substituted with a benzyl group and an ethoxy group. The combination of these structural elements contributes to its intriguing chemical behavior and biological activity.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive molecules with therapeutic potential. The benzyl group attached to the piperidine ring in this compound introduces steric and electronic effects that can influence its interactions with biological systems. Additionally, the ethoxy group at the 2-position of the molecule plays a crucial role in modulating its solubility, stability, and reactivity. These features make 2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol a promising candidate for further exploration in medicinal chemistry.

One of the most notable aspects of this compound is its ability to participate in various organic reactions, such as nucleophilic substitutions and cyclizations. Researchers have demonstrated that the piperidine ring can act as a versatile scaffold for constructing more complex molecules. For instance, the benzyl-substituted piperidine moiety has been employed in the synthesis of bioactive agents targeting various disease states, including cancer and neurodegenerative disorders.

The synthesis of 2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric purity. Such methods are particularly valuable for applications in asymmetric catalysis and chiral resolution, where precise control over stereochemistry is essential.

In terms of biological activity, this compound has shown potential as a modulator of cellular signaling pathways. Preclinical studies have indicated that it may exert its effects through interactions with G-protein coupled receptors (GPCRs), which are critical targets in drug development. Furthermore, its ability to permeate cellular membranes suggests that it could serve as a lead compound for designing drugs with improved bioavailability.

The structural versatility of 2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol also makes it an attractive substrate for further functionalization. By modifying the substituents on the piperidine ring or the ethoxy group, chemists can tailor its properties to suit specific biological or chemical requirements. For example, introducing additional functional groups could enhance its binding affinity to target proteins or improve its pharmacokinetic profile.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying enzymes and microbial communities capable of metabolizing similar piperidine derivatives. These studies aim to develop bioremediation strategies for compounds like 2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol, ensuring their safe use and disposal in industrial settings.

In conclusion, 2-(1-Benzyl-piperidin-2-ylmethoxy)-ethanol (CAS No. 1353951-91-3) represents a fascinating example of how molecular complexity can be harnessed to create compounds with diverse applications. Its unique structure, reactivity, and biological activity position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and pharmacology.